Cas no 105746-13-2 (1-phenyl-4-propylpiperazine)

1-phenyl-4-propylpiperazine structure
1-phenyl-4-propylpiperazine structure
Product Name:1-phenyl-4-propylpiperazine
CAS No:105746-13-2
MF:C13H20N2
MW:204.311303138733
MDL:MFCD12028711
CID:1162886
PubChem ID:422923
Update Time:2025-04-20

1-phenyl-4-propylpiperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-phenyl-4-propyl-
    • 1-Phenyl-4-propylpiperazine
    • 1-Phenyl-4-propyl-piperazine
    • BDBM50007402
    • CHEMBL114510
    • EN300-9440448
    • CS-0297858
    • Z432755178
    • SCHEMBL3453669
    • AKOS034319759
    • 105746-13-2
    • 1-phenyl-4-propylpiperazine
    • MDL: MFCD12028711
    • Inchi: 1S/C13H20N2/c1-2-8-14-9-11-15(12-10-14)13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3
    • InChI Key: SLEQRFMTAWGXRG-UHFFFAOYSA-N
    • SMILES: N1(CCC)CCN(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 204.1628
  • Monoisotopic Mass: 204.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
  • LogP: 2.22150

1-phenyl-4-propylpiperazine Pricemore >>

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